molecular formula C8H13NO B6166567 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one CAS No. 1603352-11-9

1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one

Cat. No. B6166567
CAS RN: 1603352-11-9
M. Wt: 139.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

MDPV can be synthesized in multiple ways, often beginning with the reaction of MDP-2-P (3,4-methylenedioxyphenyl-2-propanone) and hydroxylamine hydrochloride to produce MDPV. The reaction is typically conducted in a solvent such as ethanol, methanol, or isopropanol.


Molecular Structure Analysis

The molecular formula of this compound is C8H13NO. It exists in distinct structural isomers including 1,2,3,4-tetrahydropyridine, 1,2,3,6-tetrahydropyridine, 2,3,4,5-tetrahydropyridine .


Chemical Reactions Analysis

Many THP-containing compounds have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties . More innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives and their pharmacological activities have been determined .


Physical And Chemical Properties Analysis

MDPV is a white crystalline powder with a molecular weight of 275.35 g/mol. It has a melting point of 208-210°C, and its solubility is 18 mg/mL in water. The compound is also soluble in methanol, ethanol, isopropanol, and dichloromethane.

Future Directions

Tetrahydropyridines (THPs) have sparked notable interest as an auspicious heterocyclic moiety . The use of SAR studies of newly reported THP derivatives will help shed light on the significance of utilizing THP-containing motifs as lead compounds in drug discovery and design .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one involves the condensation of 4-methyl-1,2,3,6-tetrahydropyridine with ethyl acetoacetate, followed by decarboxylation and reduction of the resulting intermediate.", "Starting Materials": [ "4-methyl-1,2,3,6-tetrahydropyridine", "Ethyl acetoacetate", "Sodium ethoxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: 4-methyl-1,2,3,6-tetrahydropyridine is condensed with ethyl acetoacetate in the presence of sodium ethoxide to form 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1,3-dione.", "Step 2: The intermediate is then subjected to decarboxylation by heating with a strong base to form 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethanone.", "Step 3: The final step involves the reduction of the ketone using hydrogen gas and palladium on carbon as a catalyst to yield 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one." ] }

CAS RN

1603352-11-9

Molecular Formula

C8H13NO

Molecular Weight

139.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.